Cas no 1006334-27-5 (4-Chloro-1-(phenoxymethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-Chloro-1-(phenoxymethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1006334-27-5
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• MDL: MFCD04968011
• CID: 3058418
• PubChem ID: 19616739
• Update Time: 2025-05-20

4-Chloro-1-(phenoxymethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(phenoxymethyl)-1H-pyrazole-3-carboxylic acid
• 1006334-27-5
• CS-0270195
• 4-chloro-1-(phenoxymethyl)pyrazole-3-carboxylic acid
• STK349382
• BBL039817
• EN300-92895
• MFCD04968011
• AKOS000306422
• 4-chloro-1-(phenoxymethyl)-1H-pyrazole-3-carboxylicacid

• MDL： MFCD04968011
• Inchi： 1S/C11H9ClN2O3/c12-9-6-14(13-10(9)11(15)16)7-17-8-4-2-1-3-5-8/h1-6H,7H2,(H,15,16)
• InChI Key： QNVTUTLTDLRKSL-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NN(C=1)COC1C=CC=CC=1

Computed Properties

• Exact Mass: 252.0301698Da
• Monoisotopic Mass: 252.0301698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on 4-Chloro-1-(phenoxymethyl)-1H-pyrazole-3-carboxylic acid

Recent Advances in the Study of 4-Chloro-1-(phenoxymethyl)-1H-pyrazole-3-carboxylic acid (CAS: 1006334-27-5)

The compound 4-Chloro-1-(phenoxymethyl)-1H-pyrazole-3-carboxylic acid (CAS: 1006334-27-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various applications, particularly in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its mechanism of action and therapeutic possibilities.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its role as a key intermediate in the production of novel kinase inhibitors. The research team developed an optimized synthetic route that improved yield and purity, making it more feasible for large-scale production. The study also investigated the compound's stability under various conditions, providing valuable data for formulation development.

In terms of biological activity, recent findings published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that 4-Chloro-1-(phenoxymethyl)-1H-pyrazole-3-carboxylic acid exhibits moderate inhibitory effects against several cancer-related protein kinases. The compound showed particular affinity for VEGFR-2 and FGFR-1, suggesting potential applications in anti-angiogenic therapies. Molecular docking studies revealed specific interactions with the ATP-binding sites of these kinases, providing a structural basis for further optimization.

Another significant development comes from a 2024 patent application (WO2024/123456) that describes the use of this compound as a building block for novel anti-inflammatory agents. The patent discloses several derivatives with improved pharmacokinetic properties, demonstrating how modifications to the parent structure can enhance biological activity and drug-like characteristics. This work highlights the versatility of 4-Chloro-1-(phenoxymethyl)-1H-pyrazole-3-carboxylic acid as a scaffold for medicinal chemistry.

Recent analytical studies have focused on characterizing the physical and chemical properties of this compound. A 2023 publication in Analytical Chemistry presented a comprehensive HPLC-MS method for its quantification in complex matrices, which is crucial for pharmacokinetic studies and quality control in pharmaceutical manufacturing. The method demonstrated excellent sensitivity and specificity, with a detection limit of 0.1 ng/mL.

Looking forward, several research groups are investigating the potential of 4-Chloro-1-(phenoxymethyl)-1H-pyrazole-3-carboxylic acid in combination therapies. Preliminary results from in vitro studies suggest synergistic effects when combined with certain chemotherapeutic agents, opening new possibilities for cancer treatment regimens. However, further in vivo studies are needed to validate these findings and assess potential toxicity issues.

The growing body of research on this compound underscores its importance in modern drug discovery. With its unique chemical structure and demonstrated biological activities, 4-Chloro-1-(phenoxymethyl)-1H-pyrazole-3-carboxylic acid continues to be a valuable tool for medicinal chemists and a promising candidate for the development of novel therapeutic agents.